(15Z)-9,12,13-Trihydroxy-15-octadecenoic acid

• Molecular Formula: C18H34O5
• Molecular Weight: 330.5 g/mol
• IUPAC Name: (Z)-9,12,13-trihydroxyoctadec-15-enoic acid
• InChI: InChI=1S/C18H34O5/c1-2-3-7-11-16(20)17(21)14-13-15(19)10-8-5-4-6-9-12-18(22)23/h3,7,15-17,19-21H,2,4-6,8-14H2,1H3,(H,22,23)/b7-3-
• InChI Key: DNWUYCUUEGGVPR-CLTKARDFSA-N
• Isomeric SMILES: CC/C=C\CC(C(CCC(CCCCCCCC(=O)O)O)O)O
• SMILES: CCC=CCC(C(CCC(CCCCCCCC(=O)O)O)O)O

Description

(15Z)-9,12,13-trihydroxy-15-octadecenoic acid is a long-chain fatty acid.

Scientific Research Applications

• Chemical Transformations : Trihydroxyoctadecenoic acids are products of the acid-catalyzed transformation of hydroperoxylinoleic acid, indicating their potential role in various chemical processes involving fatty acids (Gardner, Nelson, Tjarks, & England, 1984).

• Stereochemical Analysis : These acids can be analyzed for their regio- and stereochemical properties, which is crucial for understanding their biological activities and potential applications (Hamberg, 1991).

• Role in Plant Defense and Maturation : A study on tomatoes revealed that trihydroxyoctadecenoic acid is synthesized in the fruits and might be involved in plant defense responses and fruit maturation (Aghofack-Nguemezi & Schwab, 2013).

• Presence in Beer and Impact on Flavor : Trihydroxyoctadecenoic acids have been identified in beer, where they may contribute to the beer's flavor, particularly its aging characteristics (Esterbauer & Schauenstein, 1977).

• Biological Metabolism : These compounds are also formed during the metabolism of linoleic acid hydroperoxide by enzymes like hematin, indicating their relevance in biological processes (Dix & Marnett, 1985).

• Microbial Production : Microbial strains such as Clavibacter sp. ALA2 can produce trihydroxy unsaturated fatty acids from linoleic acid, highlighting their potential for biotechnological applications (Hou, 1996).

• Atherosclerotic Effects : Certain trihydroxyoctadecadienoic acids have been found to exhibit antiatherosclerotic effects, suggesting their potential in medical applications related to cardiovascular health (Orekhov & Panossian, 1994).

• Antifungal Activity : Oxylipins like trihydroxyoctadecenoic acids have been identified with antifungal activity, supporting their role in plant defense and potential in agriculture (Martin-Arjol et al., 2010).